Cas no 1005785-87-4 (6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine)

• Product Name: 6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine
• CAS No: 1005785-87-4
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• MDL: MFCD11847748
• CID: 1010935
• PubChem ID: 59175690
• Update Time: 2025-06-20

6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-amine
• 6-(trifluoromethyl)H-imidazo[1,2-a]pyridin-2-amine
• IMidazo[1,2-a]pyridin-2-aMine, 6-(trifluoroMethyl)-
• 6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• AKOS023249581
• AS-42667
• imidazo[1,2-a]pyridin-2-amine,6-(trifluoromethyl)-
• MFCD11846602
• A919753
• 6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-amine
• CS-0036620
• SCHEMBL3486088
• 1005785-87-4
• 6-(trifluoromethyl)-imidazo[1,2-a]pyridin-2-amine
• F1967-5706
• DB-186116
• 2-Amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• SY039855

• MDL： MFCD11847748
• Inchi： 1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-6(12)4-14(7)3-5/h1-4H,12H2
• InChI Key： ORRZCFMOOYJHJF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=NC(=CN2C=1)N)(F)F

Computed Properties

• Exact Mass: 201.05138169g/mol
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.3Ų